Cas no 2640895-26-5 (4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640895-26-5
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• CID: 5316147
• PubChem ID: 155800040
• Update Time: 2025-10-28

4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• F6753-0943
• AKOS040724472
• 2640895-26-5
• 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine
• [4-[(5,6-Dihydro-4H-cyclopentathiazol-2-yl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C16H23N3O2S/c20-16(19-6-1-2-7-19)13-10-18(8-9-21-13)11-15-17-12-4-3-5-14(12)22-15/h13H,1-11H2
• InChI Key： FGNBCDUVGIGWGC-UHFFFAOYSA-N
• SMILES： S1C(CN2CCOC(C(N3CCCC3)=O)C2)=NC2=C1CCC2

Computed Properties

• Exact Mass: 321.15109816g/mol
• Monoisotopic Mass: 321.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.7±50.0 °C(Predicted)
• pka: 4.84±0.10(Predicted)

Additional information on 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Overview of 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640895-26-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640895-26-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a cyclopenta[d][1,3]thiazole core with a morpholine scaffold, offering potential applications in therapeutic development. Researchers and pharmaceutical companies are increasingly focusing on such hybrid structures due to their versatility in targeting diverse biological pathways.

The morpholine moiety is a well-known pharmacophore frequently employed in drug design due to its favorable physicochemical properties, including solubility and metabolic stability. When coupled with the cyclopenta[d][1,3]thiazole group, this compound exhibits enhanced binding affinity and selectivity, making it a promising candidate for further investigation. Recent studies highlight the growing demand for novel small-molecule inhibitors and modulators, particularly in areas such as oncology, neurology, and infectious diseases. The structural complexity of 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine positions it as a potential lead compound in these fields.

One of the key advantages of this compound lies in its synthetic accessibility. The incorporation of a pyrrolidine-1-carbonyl group further enhances its drug-like properties, improving bioavailability and membrane permeability. These attributes are critical for oral drug candidates, a topic of high relevance in current pharmaceutical research. With the rise of computational chemistry and AI-driven drug discovery, molecules like 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine are being rapidly screened for their interactions with various biological targets, accelerating the identification of potential therapeutics.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern medicine. The unique combination of its thiazole and morpholine components may offer novel mechanisms of action, bypassing common resistance pathways. This aligns with the increasing focus on next-generation therapeutics and precision medicine, where tailored solutions are sought to improve patient outcomes. Furthermore, the compound's structural motifs are being explored for their applicability in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

From a commercial perspective, the demand for high-purity chemical intermediates like 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and contract research organizations (CROs) are actively listing such compounds to cater to the needs of academic and industrial researchers. The compound's CAS No. 2640895-26-5 serves as a critical identifier, ensuring accurate sourcing and regulatory compliance in global markets.

In conclusion, 4-({4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methyl)-2-(pyrrolidine-1-carbonyl)morpholine represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from drug discovery to chemical biology, underscore its importance in advancing therapeutic science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation treatments, addressing some of the most pressing medical challenges of our time.